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Introduction
Tetrakis(2-ethoxyethyl) orthosilicate, with the CAS number 18407-94-8, is a silicon alkoxide

that serves as a versatile precursor in the synthesis of silica-based materials. Its unique

molecular structure, featuring four 2-ethoxyethyl ligands attached to a central silicon atom,

imparts distinct reactivity and properties, making it a compound of interest in various research

and development fields, including drug delivery and materials science. This technical guide

provides a comprehensive overview of its molecular structure, reactivity, and detailed

experimental protocols for its synthesis and application in sol-gel processes.

Molecular Structure and Properties
The molecular formula of Tetrakis(2-ethoxyethyl) orthosilicate is C16H36O8Si, and it has a

molecular weight of 384.54 g/mol .[1] The central silicon atom is bonded to four 2-ethoxyethoxy

groups.

A summary of its key physical and chemical properties is presented in the table below.
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Property Value Reference

Molecular Formula C16H36O8Si [1]

Molecular Weight 384.54 g/mol [1]

CAS Number 18407-94-8 [1]

Boiling Point 200 °C @ 0.1 Torr

Density 1.020 g/cm³

Synonyms

Silicic acid (H4SiO4),

tetrakis(2-ethoxyethyl) ester; 2-

Ethoxyethyl silicate

[1]

Reactivity and Sol-Gel Chemistry
The primary reactivity of Tetrakis(2-ethoxyethyl) orthosilicate lies in its susceptibility to

hydrolysis and subsequent condensation, which are the fundamental reactions of the sol-gel

process. This process allows for the formation of a silica (SiO2) network under controlled

conditions.

Hydrolysis
In the presence of water, the four 2-ethoxyethyl groups can be sequentially replaced by

hydroxyl (-OH) groups. This reaction is typically catalyzed by either an acid or a base. The

overall hydrolysis reaction can be represented as:

Si(OCH₂CH₂OCH₂CH₃)₄ + 4H₂O → Si(OH)₄ + 4HOCH₂CH₂OCH₂CH₃

Condensation
The resulting silicic acid, Si(OH)₄, or its partially hydrolyzed intermediates are unstable and

undergo condensation reactions to form siloxane bridges (Si-O-Si). This process releases

water or alcohol and leads to the formation of a three-dimensional silica network, which

constitutes the "gel." The condensation reaction can be simplified as:

2Si(OH)₄ → (HO)₃Si-O-Si(OH)₃ + H₂O
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Further condensation reactions lead to a highly cross-linked silica gel.

The logical relationship of the sol-gel process is illustrated in the following diagram:

Tetrakis(2-ethoxyethyl) orthosilicate Hydrolysis
(Addition of Water, Catalyst)

Silanol Intermediates
(Si-OH) Condensation Sol

(Colloidal Suspension) Gelation Gel
(3D Silica Network) Drying Xerogel/Aerogel

Click to download full resolution via product page

Caption: Sol-Gel Process Workflow.

Experimental Protocols
Synthesis of Tetrakis(2-ethoxyethyl) orthosilicate
A common method for the synthesis of Tetrakis(2-ethoxyethyl) orthosilicate involves the

reaction of silicon tetrachloride (SiCl₄) with 2-ethoxyethanol.

Materials:

Silicon tetrachloride (SiCl₄)

2-Ethoxyethanol

Anhydrous solvent (e.g., toluene or hexane)

Inert gas (e.g., nitrogen or argon)

Apparatus for distillation under reduced pressure

Procedure:

Set up a reaction flask equipped with a dropping funnel, a stirrer, and a condenser under an

inert atmosphere.

Charge the reaction flask with a solution of 2-ethoxyethanol in an anhydrous solvent.

Cool the flask in an ice bath.
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Slowly add silicon tetrachloride to the cooled solution of 2-ethoxyethanol with vigorous

stirring. The molar ratio of SiCl₄ to 2-ethoxyethanol should be approximately 1:4.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and then heat gently to drive the reaction to completion.

The byproduct, hydrogen chloride (HCl), can be removed by bubbling a stream of dry inert

gas through the reaction mixture or by neutralization with a non-interfering base.

The solvent and any excess reactants are removed by distillation.

The final product, Tetrakis(2-ethoxyethyl) orthosilicate, is purified by vacuum distillation.

The workflow for the synthesis is depicted below:

SiCl4 + 2-Ethoxyethanol Reaction in Anhydrous Solvent
(Controlled Temperature)

Crude Product +
HCl Purification

Removal of HCl
& Solvent Tetrakis(2-ethoxyethyl)

orthosilicate
Vacuum Distillation

Click to download full resolution via product page

Caption: Synthesis Workflow.

Sol-Gel Process using Tetrakis(2-ethoxyethyl)
orthosilicate
This protocol outlines a general procedure for the formation of a silica gel. The properties of the

final gel can be tuned by varying the reaction conditions.

Materials:

Tetrakis(2-ethoxyethyl) orthosilicate

Ethanol (or another suitable solvent)

Deionized water
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Acid or base catalyst (e.g., HCl or NH₄OH)

Procedure:

In a suitable container, mix Tetrakis(2-ethoxyethyl) orthosilicate with ethanol to create a

homogeneous solution.

In a separate container, prepare an aqueous solution of the catalyst (either acidic or basic).

Slowly add the catalyst solution to the alkoxide solution with continuous stirring. The molar

ratio of water to the orthosilicate is a critical parameter that influences the hydrolysis and

condensation rates.

Continue stirring for a specified period to allow for hydrolysis and the initial stages of

condensation, leading to the formation of a "sol."

Pour the sol into a mold and seal it to prevent rapid evaporation of the solvent.

Allow the sol to age at a constant temperature. During this time, the condensation process

continues, and the viscosity of the sol increases until a rigid gel is formed.

The gel can then be dried under controlled conditions (e.g., slow evaporation or supercritical

drying) to produce a xerogel or an aerogel, respectively.

Spectroscopic Data
Detailed and verified spectroscopic data (¹H NMR, ¹³C NMR, and FT-IR) for Tetrakis(2-
ethoxyethyl) orthosilicate are not readily available in the public domain. Researchers are

advised to acquire their own analytical data upon synthesis and purification to confirm the

structure and purity of the compound. For reference, the expected regions for the proton and

carbon signals in NMR spectroscopy are provided below based on the molecular structure.

Expected ¹H NMR Chemical Shifts:

-O-CH₂-CH₃: Triplet, approximately 1.1-1.3 ppm

-O-CH₂-CH₃: Quartet, approximately 3.4-3.7 ppm
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-Si-O-CH₂-CH₂-O-: Triplet, approximately 3.7-3.9 ppm

-Si-O-CH₂-CH₂-O-: Triplet, approximately 3.5-3.7 ppm

Expected ¹³C NMR Chemical Shifts:

-O-CH₂-CH₃: Approximately 15 ppm

-O-CH₂-CH₃: Approximately 66-68 ppm

-Si-O-CH₂-CH₂-O-: Approximately 60-62 ppm

-Si-O-CH₂-CH₂-O-: Approximately 69-71 ppm

Expected FT-IR Absorptions:

C-H stretching: 2850-3000 cm⁻¹

Si-O-C stretching: 1080-1100 cm⁻¹ (strong, broad)

C-O-C stretching: 1100-1150 cm⁻¹

Applications in Drug Development
The ability of Tetrakis(2-ethoxyethyl) orthosilicate to form biocompatible and biodegradable

silica matrices through the sol-gel process makes it a promising candidate for drug delivery

applications. The porous nature of the resulting silica gel can be controlled to encapsulate

therapeutic agents and release them in a sustained manner. The surface of the silica can also

be functionalized to target specific cells or tissues.

The signaling pathway for a generic drug delivery system using a silica matrix derived from this

precursor is conceptualized below:
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Caption: Drug Delivery Signaling.

Conclusion
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Tetrakis(2-ethoxyethyl) orthosilicate is a valuable precursor for the synthesis of silica-based

materials with tunable properties. Its reactivity through hydrolysis and condensation in the sol-

gel process allows for the creation of porous silica networks suitable for a range of applications,

including advanced drug delivery systems. While detailed spectroscopic data for this specific

compound is scarce, the provided experimental protocols offer a solid foundation for its

synthesis and utilization in research and development. Further characterization by researchers

is essential to fully exploit the potential of this versatile silicon alkoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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